Cas no 154321-62-7 (2-Methyl-4-(thiophen-2-yl)pyrimidine)

• Product Name: 2-Methyl-4-(thiophen-2-yl)pyrimidine
• CAS No: 154321-62-7
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 1089382
• PubChem ID: 14927436
• Update Time: 2025-10-31

2-Methyl-4-(thiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(thiophen-2-yl)pyrimidine
• 2-methyl-4-thiophen-2-ylpyrimidine
• DTXSID70565570
• SCHEMBL13610287
• 154321-62-7
• SB56531
• AKOS022172655

• Inchi： 1S/C9H8N2S/c1-7-10-5-4-8(11-7)9-3-2-6-12-9/h2-6H,1H3
• InChI Key： YDXAOFVEKFKRAT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN=C(C)N=1

Computed Properties

• Exact Mass: 176.04081944g/mol
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54Ų

Additional information on 2-Methyl-4-(thiophen-2-yl)pyrimidine

Introduction to 2-Methyl-4-(thiophen-2-yl)pyrimidine (CAS No: 154321-62-7)

2-Methyl-4-(thiophen-2-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 154321-62-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural incorporation of a thiophene ring into the pyrimidine core enhances its pharmacological properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Methyl-4-(thiophen-2-yl)pyrimidine consists of a pyrimidine ring substituted at the 4-position with a thiophene moiety and at the 2-position with a methyl group. This specific arrangement contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. The presence of the thiophene ring introduces aromaticity and electron-rich characteristics, while the methyl group at the 2-position influences the overall shape and reactivity of the molecule.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Pyrimidine derivatives, in particular, have been extensively studied due to their role as key pharmacophores in various drugs used to treat conditions such as cancer, infectious diseases, and inflammatory disorders. The compound 2-Methyl-4-(thiophen-2-yl)pyrimidine has emerged as a promising candidate in this context, with preliminary studies suggesting its potential in modulating key biological pathways.

One of the most compelling aspects of 2-Methyl-4-(thiophen-2-yl)pyrimidine is its ability to interact with enzymes and receptors involved in critical cellular processes. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. By targeting these kinases, 2-Methyl-4-(thiophen-2-yl)pyrimidine could potentially disrupt signaling pathways that promote cell proliferation and survival, thereby offering a new avenue for cancer therapy.

The synthesis of 2-Methyl-4-(thiophen-2-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and cyclization techniques, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the synthetic prowess but also underscore the compound's feasibility for large-scale production.

Evaluation of the pharmacological profile of 2-Methyl-4-(thiophen-2-yl)pyrimidine has revealed several intriguing properties. In vitro assays have demonstrated its ability to inhibit the activity of specific enzymes associated with inflammation and oxidative stress. These effects are particularly relevant given the growing understanding that chronic inflammation and oxidative damage contribute to various pathological conditions. Furthermore, preliminary toxicology studies suggest that 2-Methyl-4-(thiophen-2-yl)pyrimidine exhibits acceptable safety margins, making it a viable candidate for further development.

The integration of computational chemistry tools has further advanced the understanding of how 2-Methyl-4-(thiophen-2-yl)pyrimidine interacts with biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided medicinal chemists in optimizing the structure of 2-Methyl-4-(thiophen-2-yl)pyrimidine for improved efficacy and reduced side effects. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

In conclusion, 2-Methyl-4-(thiophen-2-yl)pyrimidine(CAS No: 154321-62-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases, coupled with its synthetic accessibility, position it as a cornerstone compound for future therapeutic development. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.